3-(2-chlorophenyl)-N-[4-(dipropylsulfamoyl)phenyl]-5-methyl-1,2-oxazole-4-carboxamide

Specification

• Molecular Formula: C23H26ClN3O4S
• Molecular Weight: 476.0 g/mol
• IUPAC Name: 3-(2-chlorophenyl)-N-[4-(dipropylsulfamoyl)phenyl]-5-methyl-1,2-oxazole-4-carboxamide
• Standard InChI: InChI=1S/C23H26ClN3O4S/c1-4-14-27(15-5-2)32(29,30)18-12-10-17(11-13-18)25-23(28)21-16(3)31-26-22(21)19-8-6-7-9-20(19)24/h6-13H,4-5,14-15H2,1-3H3,(H,25,28)
• Standard InChI Key: KAWKMZHMLOUSLH-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)NC(=O)C2=C(ON=C2C3=CC=CC=C3Cl)C

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s structure (Fig. 1) features three critical components:

• Oxazole Core: A five-membered heterocyclic ring with oxygen and nitrogen atoms at positions 1 and 2, respectively. The 5-methyl group enhances steric stability.

• Chlorophenyl Substituent: A 2-chlorophenyl group at position 3 of the oxazole ring, contributing to hydrophobic interactions with biological targets.

• Dipropylsulfamoyl-Benzamide Side Chain: A N-[4-(dipropylsulfamoyl)phenyl] carboxamide group at position 4, enabling hydrogen bonding and enzyme inhibition.

Table 1: Physicochemical Properties

Property	Value
Molecular Formula	C₂₃H₂₆ClN₃O₄S
Molecular Weight	476.0 g/mol
CAS Number	Not publicly disclosed
Solubility	Low in aqueous solutions
LogP (Partition Coefficient)	Estimated 3.2 (lipophilic)

The chlorophenyl and sulfamoyl groups confer moderate lipophilicity, suggesting preferential distribution to lipid-rich tissues.

Synthesis and Chemical Reactivity

Synthetic Pathways

The synthesis involves three primary stages (Table 2):

Table 2: Key Synthesis Steps and Conditions

Step	Reagents/Conditions	Purpose
Oxazole Ring Formation	Cyclization of β-ketoamide with hydroxylamine	Construct heterocyclic core
Sulfamoyl Group Introduction	Reaction with dipropylsulfamoyl chloride	Attach sulfamoylbenzamide moiety
Carboxamide Coupling	EDC/NHS-mediated acylation	Link chlorophenyl-oxazole to sulfamoylphenyl

Optimal yields (>70%) are achieved using anhydrous dimethylformamide (DMF) at 60°C. Catalytic amounts of pyridine mitigate HCl byproduct formation during sulfamoylation.

Reactivity Profile

The compound undergoes hydrolysis under acidic (pH <3) or alkaline (pH >10) conditions, degrading into 5-methyl-1,2-oxazole-4-carboxylic acid and 4-(dipropylsulfamoyl)aniline. Stability in neutral buffers (pH 6–8) supports its use in in vitro assays.

Biological Activity and Pharmacological Profile

Mechanism of Action

The compound inhibits PLA2α, an enzyme implicated in inflammatory mediator production (e.g., prostaglandins, leukotrienes). Computational docking studies suggest the sulfamoyl group binds to the enzyme’s catalytic site, while the chlorophenyl moiety stabilizes hydrophobic interactions.

Table 3: In Vitro Pharmacological Data

Parameter	Value
PLA2α IC₅₀	0.8 µM (95% CI: 0.6–1.1 µM)
Antiviral Activity (EC₅₀)	12.5 µM (VSV pseudotype assay)
Cytotoxicity (CC₅₀)	>50 µM (HEK293 cells)

Selectivity against PLA2α over PLA2γ (IC₅₀ >20 µM) underscores its potential as an anti-inflammatory agent.

In Vivo Efficacy

Preliminary rodent studies demonstrate dose-dependent reduction in paw edema (40% at 10 mg/kg) without hepatotoxicity. Bioavailability remains suboptimal (<15%), necessitating formulation improvements.

Condition	Specification
Temperature	-20°C (long-term), 4°C (short-term)
Humidity	<30% RH
Solvent for Reconstitution	Anhydrous DMSO